Einecs 309-008-1

• CAS No.: 99688-42-3
• Molecular Formula: C38H64NO15P
• Molecular Weight: 805.9 g/mol
• IUPAC Name: bis[2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] hydrogen phosphate;morpholine
• InChI: InChI=1S/C34H55O14P.C4H9NO/c35-49(36,47-29-27-43-21-19-39-13-11-37-15-17-41-23-25-45-31-33-7-3-1-4-8-33)48-30-28-44-22-20-40-14-12-38-16-18-42-24-26-46-32-34-9-5-2-6-10-34;1-3-6-4-2-5-1/h1-10H,11-32H2,(H,35,36);5H,1-4H2
• InChI Key: IBPZMFPHIBFRKT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1.C1=CC=C(C=C1)COCCOCCOCCOCCOCCOP(=O)(O)OCCOCCOCCOCCOCCOCC2=CC=CC=C2

Description

Einecs 309-008-1 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Einecs 309-008-1 involves specific chemical reactions under controlled conditions. The exact synthetic routes and reaction conditions are typically proprietary information held by manufacturers. general methods include:

Reagent Selection: Choosing appropriate starting materials and reagents.

Reaction Conditions: Controlling temperature, pressure, and pH to optimize yield and purity.

Purification: Using techniques such as crystallization, distillation, or chromatography to isolate the desired product.

Industrial Production Methods

Industrial production of this compound follows standardized protocols to ensure consistency and quality. This often involves:

Large-Scale Reactors: Utilizing industrial reactors to handle large volumes of reactants.

Automation: Implementing automated systems for precise control of reaction parameters.

Quality Control: Conducting rigorous testing to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

Einecs 309-008-1 undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of one functional group with another under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Einecs 309-008-1 is utilized in various scientific research fields, including:

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: In studies involving biochemical pathways and molecular interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Einecs 309-008-1 involves its interaction with specific molecular targets. These interactions can modulate biochemical pathways and cellular processes. The exact molecular targets and pathways depend on the context of its application, such as enzyme inhibition or receptor binding.

Comparison with Similar Compounds

Einecs 309-008-1 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

Einecs 203-770-8: Known for its use in organic synthesis.

Einecs 234-985-5: Utilized in industrial applications.

Einecs 239-934-0: Applied in biochemical research.

Each of these compounds has distinct properties and applications, making this compound unique in its specific uses and characteristics.